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Compound of Interest

Compound Name: PFI 3

Cat. No.: B1191912 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe and

compliant disposal of chemical reagents is a critical component of laboratory safety and

environmental responsibility. This document provides essential information and step-by-step

procedures for the proper disposal of PFI-3, a selective inhibitor of SMARCA2/4

bromodomains.

When handling and disposing of PFI-3, it is imperative to consult your institution's specific

safety guidelines and local regulations, in addition to the information provided in the product's

Safety Data Sheet (SDS). PFI-3 is intended for research use only.

Pre-Disposal Considerations
Before initiating any disposal procedure, ensure you are wearing appropriate personal

protective equipment (PPE), including safety goggles, gloves, and a lab coat. All disposal

activities should be conducted in a well-ventilated area, preferably within a chemical fume

hood.

Step-by-Step Disposal Procedure
For Unused or Waste PFI-3 (Solid):

Collection: Collect waste PFI-3 in a clearly labeled, sealed container. The container should

be compatible with chemical waste and properly marked as "Hazardous Waste" or as

required by your local regulations.
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Waste Stream Segregation: Do not mix PFI-3 waste with other chemical waste streams

unless explicitly permitted by your institution's hazardous waste management plan.

Incompatible chemicals can react dangerously.

Storage: Store the sealed waste container in a designated, secure area for hazardous waste

pickup. This area should be cool, dry, and away from incompatible materials.

Professional Disposal: Arrange for the disposal of the waste through your institution's

Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal

company. Professional disposal ensures compliance with all federal, state, and local

regulations.

For PFI-3 Solutions (e.g., in DMSO):

Collection: Collect solutions containing PFI-3 in a labeled, sealed, and appropriate waste

solvent container.

Labeling: Clearly label the container with the contents, including the solvent (e.g., "Waste

PFI-3 in DMSO") and approximate concentration.

Storage: Store the waste solvent container in a designated satellite accumulation area for

flammable or chemical waste, following your institution's safety protocols.

Professional Disposal: The collected waste solution must be disposed of through your

institution's hazardous waste management program. Do not pour PFI-3 solutions down the

drain.

For Empty PFI-3 Containers:

Decontamination: If possible and safe to do so, rinse the empty container with a suitable

solvent (such as the one used to prepare solutions). Collect the rinsate as hazardous waste.

Defacing: Deface or remove the original product label to prevent misuse.

Disposal: Dispose of the rinsed and defaced container in accordance with your laboratory's

procedures for empty chemical containers, which may include disposal in regular laboratory

glass waste or as specified by your EHS office.
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Quantitative Data Summary
For quick reference, the following table summarizes key quantitative data related to PFI-3.

Property Value Source

Molecular Weight 321.37 g/mol [1]

Solubility in DMSO ≥ 25 mg/mL [2]

Experimental Protocols
As PFI-3 is a stable compound, specific inactivation protocols prior to disposal are not typically

required. The primary disposal method relies on containment and professional hazardous

waste management.

PFI-3 Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of PFI-3.
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PFI-3 Disposal Workflow
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Caption: Logical workflow for the proper disposal of PFI-3.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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